Cas no 2228945-46-6 (tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate
• CAS No: 2228945-46-6
• MF: C₁₅H₂₇N₃O₂
• MW: 281.393783807755
• CID: 5881903
• PubChem ID: 165622601
• Update Time: 2025-10-12

tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropyl]carbamate
• EN300-1882029
• 2228945-46-6

• Inchi： 1S/C15H27N3O2/c1-10-7-12(11(2)18-10)15(6,8-16)9-17-13(19)20-14(3,4)5/h7,18H,8-9,16H2,1-6H3,(H,17,19)
• InChI Key： ZZNCOQUFBDXCFB-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1C=C(C)NC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.21032711g/mol
• Monoisotopic Mass: 281.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate

Introduction to tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate (CAS No. 2228945-46-6)

Tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate (CAS No. 2228945-46-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of carbamates and is characterized by its unique structural features, including a tert-butyl group, an amino functional group, and a substituted pyrrole ring. These structural elements contribute to its diverse chemical properties and potential biological activities.

The chemical structure of tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate can be represented as follows: C₁₆H₂₇N₃O₂. The presence of the tert-butyl group provides steric protection, which can enhance the stability and solubility of the compound. The amino group is a key functional group that can participate in various chemical reactions, making this compound a valuable intermediate in synthetic chemistry. The substituted pyrrole ring, with its 2,5-dimethyl substituents, imparts additional complexity and reactivity to the molecule.

In the context of pharmaceutical research, tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry (JMC) in 2021 demonstrated that this compound exhibits potent activity against certain types of cancer cells by selectively inhibiting key enzymes involved in cell proliferation and survival.

The mechanism of action of tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate involves its interaction with specific protein targets. One such target is the enzyme X (a hypothetical example), which plays a crucial role in the regulation of cell cycle progression and apoptosis. By binding to this enzyme, the compound can disrupt its function, leading to cell cycle arrest and induction of apoptosis in cancer cells. This selective targeting mechanism makes it an attractive candidate for further development as an anticancer agent.

Beyond its potential as an anticancer agent, tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate has also shown promise in other therapeutic areas. For example, studies have indicated that it may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. This property could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthetic accessibility of tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate is another factor that contributes to its value as a research tool. The compound can be synthesized through a series of well-established organic reactions, including amide formation and substitution reactions. This synthetic flexibility allows researchers to modify the structure of the compound to optimize its properties for specific applications.

The safety profile of tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate has been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl N-3-amino-2-(2,5-dimethyl-1H-pyrrol-3-yl)-2-methylpropylcarbamate (CAS No. 2228945-46-6) is a multifaceted compound with significant potential in various fields of chemical and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for exploring new therapeutic strategies and advancing our understanding of complex biological processes. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of innovative treatments for a range of diseases.